CID 9808654

• CAS No.: 137018-55-4
• Product Name: CID 9808654
• Molecular Formula: C30H46Cl2N6O2
• Molecular Weight: 593.6 g/mol
• IUPAC Name: (2R)-2-[[4-(2,6-dipyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]methyl]-2,5,7,8-tetramethyl-3,4-dihydrochromen-6-ol;dihydrochloride
• Standard InChI: InChI=1S/C30H44N6O2.2ClH/c1-21-22(2)28-24(23(3)27(21)37)9-10-30(4,38-28)20-33-15-17-35(18-16-33)26-19-25(34-11-5-6-12-34)31-29(32-26)36-13-7-8-14-36;;/h19,37H,5-18,20H2,1-4H3;2*1H/t30-;;/m1../s1
• Standard InChIKey: KJGXSMZHYBXPIS-ZHXNKHNVSA-N
• Isomeric SMILES: CC1=C(C2=C(CC[C@](O2)(C)CN3CCN(CC3)C4=NC(=NC(=C4)N5CCCC5)N6CCCC6)C(=C1O)C)C.Cl.Cl
• SMILES: CC1=C(C2=C(CCC(O2)(C)CN3CCN(CC3)C4=NC(=NC(=C4)N5CCCC5)N6CCCC6)C(=C1O)C)C.Cl.Cl
• Canonical SMILES: CC1=C(C2=C(CCC(O2)(C)CN3CCN(CC3)C4=NC(=NC(=C4)N5CCCC5)N6CCCC6)C(=C1O)C)C.Cl.Cl
• Appearance: Solid powder
• Description: U83836E is a potent lipid peroxidation (LP) inhibitor. It has been shown to suppress oxidative stress and activate PKC, improving neurodegeneration in diabetic retinopathy (DR).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-((4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl)methyl)-3,4-dihydro-2,5,7,8-tetramethyl-2H-1-benzopyran-6-ol.di-HCl; 2-MAC; 2-methyl aminochroman; PNU 83836E; PNU-83836E; PNU83836E; U 78517F; U 78517F, (R)-isomer; U 78517F, (S)-isomer; U 78517F, citrate salt (1:2); U 78517G; U 83836E; U-78,517G; U-78517F; U-78517G; U-83836E; U78517F
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• PubChem Compound: 9808654
• Last Modified: Nov 11 2021